Cas no 454-85-3 (Ethanaminium,N,N-dimethyl-2-oxo-N-[2-oxo-2-[[3-(trifluoromethyl)phenyl]amino]ethyl]-2-[[3-(trifluoromethyl)phenyl]amino]-,chloride (1:1))

• Product Name: Ethanaminium,N,N-dimethyl-2-oxo-N-[2-oxo-2-[[3-(trifluoromethyl)phenyl]amino]ethyl]-2-[[3-(trifluoromethyl)phenyl]amino]-,chloride (1:1)
• CAS No: 454-85-3
• MF: C₂₀H₂₀ClF₆N₃O₂
• MW: 483.835124969482
• CID: 335065
• PubChem ID: 24193327
• Update Time: 2025-04-19

Ethanaminium,N,N-dimethyl-2-oxo-N-[2-oxo-2-[[3-(trifluoromethyl)phenyl]amino]ethyl]-2-[[3-(trifluoromethyl)phenyl]amino]-,chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N-dimethyl-2-oxo-N-[2-oxo-2-[[3-(trifluoromethyl)phenyl]amino]ethyl]-2-[[3-(trifluoromethyl)phenyl]amino]-,chloride (1:1)
• dimethyl-bis[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]azanium,chloride
• NSC151066
• NSC-151066
• AKOS024429245
• N,N-Dimethyl-2-oxo-N-{2-oxo-2-[3-(trifluoromethyl)anilino]ethyl}-2-[3-(trifluoromethyl)anilino]ethan-1-aminium chloride
• 454-85-3
• DTXSID60638328

• Inchi： 1S/C20H19F6N3O2.ClH/c1-29(2,11-17(30)27-15-7-3-5-13(9-15)19(21,22)23)12-18(31)28-16-8-4-6-14(10-16)20(24,25)26;/h3-10H,11-12H2,1-2H3,(H-,27,28,30,31);1H
• InChI Key： FZFSTBICXFYDIN-UHFFFAOYSA-N
• SMILES： [Cl-].FC(C1=CC=CC(=C1)NC(C[N+](C)(C)CC(NC1C=CC=C(C(F)(F)F)C=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 448.1461
• Monoisotopic Mass: 483.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 58.2
• LogP: 1.52780